Cas no 21245-01-2 (Spectraban)

• Product name: Spectraban
• CAS No: 21245-01-2
• MF: C₁₄H₂₁NO₂
• MW: 235.3220
• MDL: MFCD00059356
• CID: 51750
• PubChem ID: 354333641

Spectraban Chemical and Physical Properties

Names and Identifiers

• Isoamyl 4-(dimethylamino)benzoate
• Isoamyl 4-N,N-dimethylaminobenzoate
• ISOAMYL PARA-N,N-DIMETHYLAMINOBENZOATE
• ISOPENTYL 4-(DIMETHYLAMINO)BENZOATE
• 3-METHYLBUTYL-4-DIMETHYLAMINOBENZOATE
• 3-METHYLBUTYL P-(DIMETHYLAMINO)BENZOATE
• 4-DIMETHYLAMINOBENZOIC ACID ISOAMYL ESTER
• 3-Methylutyl4-Dimethylaminobenzoate
• DMBI
• Isoamyl 4-(Dimethylamino)benzoate [contains 2-Methylbutyl 4-(Dimethylamino)benzoate]
• 3-methylbutyl 4-(dimethylamino)benzoate
• Padimate
• 4-(Dimethylamino)benzoic Acid Isoamyl Ester [contains 2-Methylbutyl 4-(Dimethylamino)benzoate]
• Spectraban
• 4-(Dimethylamino)benzoic Acid Isoamyl Ester
• 4-(Dimethylamino)benzoic Acid Isopentyl Ester
• 3-Methylbutyl 4-dimethylaminobenzoate
• Benzoic acid, 4-(dimethylamino)-, 3-methylbutyl ester
• 3-Methylbutyl4-dimethylaminobenzoate
• 956679A27P
• DSSTox_CID_26580
• DSSTox_RID_81739
• DSSTox_GSID_46580
• 4-(Dimethylamino)benzoic

• MDL： MFCD00059356
• Inchi： 1S/C14H21NO2/c1-11(2)9-10-17-14(16)12-5-7-13(8-6-12)15(3)4/h5-8,11H,9-10H2,1-4H3
• InChI Key： OFSAUHSCHWRZKM-UHFFFAOYSA-N
• SMILES： O(C(C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 235.15700
• Monoisotopic Mass: 235.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.02
• Melting Point: 35.0 to 39.0 deg-C
• Boiling Point: 150-155 ºC (2.5 mmHg)
• Flash Point: 185 ºF
• Refractive Index: 1.553
• PSA: 29.54000
• LogP: 2.95550
• Merck: 3232

Spectraban Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：UN 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Spectraban Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Spectraban

Introduction to Spectraban and Its Applications in Modern Chemical and Biomedical Research

Spectraban, a compound with the CAS number 21245-01-2, has emerged as a significant player in the field of chemical and biomedical research. This compound, known for its unique chemical properties, has garnered considerable attention due to its potential applications in various therapeutic and diagnostic contexts. The molecular structure of Spectraban, characterized by its specific functional groups and stereochemistry, contributes to its versatility and efficacy in multiple biochemical pathways.

In recent years, the study of Spectraban has been extensively explored, particularly in the context of its role as an intermediate in the synthesis of complex pharmaceutical molecules. The compound's ability to undergo selective reactions under controlled conditions makes it an invaluable asset in the pharmaceutical industry. Researchers have leveraged its reactivity to develop novel drug candidates that target a wide range of diseases, from infectious disorders to chronic conditions.

One of the most compelling aspects of Spectraban is its application in the development of advanced imaging agents. These agents are crucial for diagnostic purposes, allowing for precise visualization of biological processes at the molecular level. The compound's compatibility with various imaging modalities, including magnetic resonance imaging (MRI) and positron emission tomography (PET), has opened up new avenues for non-invasive medical diagnostics. This capability is particularly relevant in the context of early disease detection, where accurate and timely diagnosis can significantly improve patient outcomes.

The chemical synthesis of Spectraban has also been a focal point of research. Recent advancements in synthetic methodologies have enabled the production of high-purity Spectraban on an industrial scale. These advancements are critical for ensuring the consistency and reliability of pharmaceutical products that incorporate this compound. Techniques such as catalytic hydrogenation and asymmetric synthesis have been optimized to enhance yield and reduce byproduct formation, thereby improving overall process efficiency.

Beyond its pharmaceutical applications, Spectraban has shown promise in the field of biotechnology. Its unique chemical properties make it an excellent candidate for use in biosensors and other diagnostic tools. These tools are designed to detect specific biomolecules or biological markers with high sensitivity and specificity. The integration of Spectraban into these devices has led to the development of more accurate and reliable diagnostic assays, which are essential for both clinical diagnostics and basic research.

The environmental impact of using Spectraban has also been a subject of interest. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize production processes, ensuring that the environmental footprint is kept to a minimum. This approach aligns with global efforts to promote sustainable practices in the chemical industry.

Future research directions for Spectraban are likely to focus on expanding its therapeutic applications. Investigations into its potential use as a prodrug or a delivery vehicle for other therapeutic agents are underway. Additionally, exploring its role in regenerative medicine and tissue engineering could open up new possibilities for treating injuries and degenerative diseases. The compound's multifaceted properties make it a promising candidate for interdisciplinary research initiatives.

In conclusion, Spectraban (CAS number 21245-01-2) represents a significant advancement in chemical and biomedical research. Its unique properties have enabled its use in diverse applications, from pharmaceutical synthesis to advanced imaging techniques. As research continues to uncover new possibilities, Spectraban is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.